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Introduction
Triethylammonium chloride (TEA-HCl), with the chemical formula (C₂H₅)₃NHCl, is a tertiary

ammonium salt that plays a significant role in various chemical and pharmaceutical

applications.[1][2][3] It is formed from the protonation of the tertiary amine, triethylamine.[3][4]

This white to off-white crystalline solid is known for its hygroscopic nature and high solubility in

polar solvents like water and alcohols.[2][3] This technical guide provides an in-depth

exploration of the historical context of triethylammonium chloride, its synthesis,

physicochemical properties, and key applications.

Historical Context and Discovery
While there isn't a single credited discoverer, the synthesis of triethylammonium chloride

emerged from the systematic study of tertiary amines and their protonation behavior during the

expansion of amine chemistry in the late 19th and early 20th centuries.[2][3] The history of

ammonium salts, in general, dates back to ancient times, with references to "sal ammoniac"

(ammonium chloride) by Roman scholar Pliny the Elder.[5][6] The development of smelling

salts in the 17th century, which utilized ammonium carbonate, further highlights the long history

of ammonium compounds.[5] The synthesis and characterization of triethylamine, the precursor

to triethylammonium chloride, were pivotal. Triethylamine itself was first prepared in the 19th
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century, and its utility as a base in organic synthesis became well-established over time.[7] The

simple acid-base reaction between triethylamine and hydrochloric acid to form the stable salt,

triethylammonium chloride, would have been a logical and straightforward step in the

characterization of this new amine.[2]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of triethylammonium

chloride is essential for its application in research and development. The following table

summarizes key quantitative data for this compound.

Property Value Reference

Molecular Formula C₆H₁₆ClN [1][3]

Molecular Weight 137.65 g/mol [1][3]

Appearance
White to off-white crystalline

solid
[1][2][3]

Melting Point 254-261 °C (decomposes) [1][8][9]

Density 1.0689 - 1.07 g/cm³ at 21 °C [1][8][10]

Solubility in Water 1440 g/L

pKₐ of protonated triethylamine 10.75 [7][9]

pH (10 g/L in H₂O) 5 (at 20 °C)

Crystal System Trigonal [11]

Space Group P3₁c [11]

Synthesis and Experimental Protocols
The primary method for synthesizing triethylammonium chloride is through the acid-base

neutralization reaction between triethylamine and hydrochloric acid.[2] This reaction is typically

rapid and can be performed in various solvents.
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Experimental Protocol: Synthesis of Triethylammonium
Chloride
Materials:

Triethylamine ((C₂H₅)₃N)

Concentrated Hydrochloric Acid (HCl)

Anhydrous diethyl ether

An appropriate reaction vessel (e.g., round-bottom flask)

Magnetic stirrer and stir bar

Ice bath

Büchner funnel and filter paper

Vacuum flask

Procedure:

In a well-ventilated fume hood, dissolve a known quantity of triethylamine in a suitable

solvent, such as anhydrous diethyl ether, within the reaction vessel.

Cool the solution in an ice bath to manage the exothermic nature of the reaction.

While stirring vigorously, slowly add a stoichiometric equivalent of concentrated hydrochloric

acid dropwise to the triethylamine solution.

A white precipitate of triethylammonium chloride will form immediately.

Continue stirring for a short period after the addition is complete to ensure the reaction goes

to completion.

Collect the solid product by vacuum filtration using a Büchner funnel.
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Wash the collected crystals with a small amount of cold anhydrous diethyl ether to remove

any unreacted starting materials.

Dry the purified triethylammonium chloride in a desiccator or under vacuum to remove

residual solvent.

Characterization:

The identity and purity of the synthesized triethylammonium chloride can be confirmed using

various analytical techniques, including:

Melting Point Determination: Compare the observed melting point with the literature value.

Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

Key Applications
Triethylammonium chloride has a broad range of applications in both laboratory and industrial

settings:

Organic Synthesis: It is widely used as a catalyst and a base in various organic reactions.[2]

For instance, it is a common byproduct and a promoter in the synthesis of esters and amides

from acyl chlorides.[9][12]

Pharmaceutical Industry: It serves as an intermediate in the synthesis of pharmaceuticals

and can be used in drug formulation processes.[1]

Pesticide Production: It is utilized in the manufacturing of certain agrochemicals.[1]

Dye Industry: It acts as a flotation agent in synthetic processes for dyes.[1]

Ionic Liquids: It is a component in the formation of certain chloroaluminate ionic liquids.[12]

Biochemistry: The bicarbonate salt of triethylamine is used in reverse-phase chromatography

for the purification of biomolecules like nucleotides.[9]
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Visualizing the Synthesis
The straightforward synthesis of triethylammonium chloride can be represented by a simple

reaction diagram.

Triethylamine
(C₂H₅)₃N

Triethylammonium Chloride
(C₂H₅)₃NH⁺Cl⁻

+ HCl

Hydrochloric Acid
HCl

Click to download full resolution via product page

Caption: Synthesis of triethylammonium chloride from triethylamine and hydrochloric acid.

The acid-base equilibrium involved in the formation of the triethylammonium cation is a

fundamental concept in its chemistry.

 (C₂H₅)₃N + H₃O⁺ (C₂H₅)₃NH⁺ + H₂O

Click to download full resolution via product page

Caption: Acid-base equilibrium of triethylamine in an aqueous acidic solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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